Cas no 637319-28-9 (N-(2-bromophenyl)-4-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanamide)

• Product Name: N-(2-bromophenyl)-4-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanamide
• CAS No: 637319-28-9
• Molecular Formula: C₁₈H₁₅BrN₂O₃S₂
• Molecular Weight: 451.35730099678
• CID: 5916842
• PubChem ID: 1615043

N-(2-bromophenyl)-4-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanamide Properties

Names and Identifiers

• N-(2-bromophenyl)-4-(5E)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanamide
• AKOS002182216
• N-(2-bromophenyl)-4-[(5E)-5-[(furan-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanamide
• 637319-28-9
• (E)-N-(2-bromophenyl)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)butanamide
• N-(2-bromophenyl)-4-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanamide
• F1063-2011

• InChIKey： MFIAHOALNQFWHG-RVDMUPIBSA-N
• Inchi： 1S/C18H15BrN2O3S2/c19-13-6-1-2-7-14(13)20-16(22)8-3-9-21-17(23)15(26-18(21)25)11-12-5-4-10-24-12/h1-2,4-7,10-11H,3,8-9H2,(H,20,22)/b15-11+
• SMILES： BrC1C=CC=CC=1NC(CCCN1C(=S)S/C(=C/C2=CC=CO2)/C1=O)=O

Computed Properties

• Exact Mass: 449.97075g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 449.97075g/mol
• Heavy Atom Count: 26
• Complexity: 599
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides